Cas no 2171793-62-5 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylbenzoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylbenzoic acid
• CAS No: 2171793-62-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6508288
• PubChem ID: 165549400
• Update Time: 2025-10-28

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylbenzoic acid
• EN300-1481500
• 2171793-62-5
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-methylbenzoic acid

• Inchi： 1S/C28H28N2O5/c1-3-18(26(31)30-25-14-19(27(32)33)13-12-17(25)2)15-29-28(34)35-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-14,18,24H,3,15-16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： NAPGCVNESTZZTL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=C(C(=O)O)C=CC=1C)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylbenzoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylbenzoic acid (CAS No. 2171793-62-5)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylbenzoic acid, identified by its CAS number 2171793-62-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of a fluoren-9-yl methoxycarbonyl moiety and an amino methylbutanamido side chain contributes to its distinct chemical properties, which are being explored in cutting-edge research.

The benzoic acid backbone of this compound provides a stable aromatic framework, while the methyl substituent at the 4-position introduces additional steric and electronic effects that can influence its biological activity. Such structural features are often exploited in drug design to enhance binding affinity, metabolic stability, and overall pharmacological efficacy. Recent studies have highlighted the potential of this class of compounds in modulating enzyme activity and interacting with biological targets, making it a subject of intense interest for medicinal chemists.

In the realm of contemporary pharmaceutical research, the development of novel molecules with enhanced specificity and reduced side effects is paramount. The fluoren-9-yl methoxycarbonyl group, in particular, has been shown to improve solubility and bioavailability, which are critical factors in drug formulation. This moiety is also known for its ability to enhance molecular stability, a property that is highly desirable in long-term therapeutic applications. The amino methylbutanamido side chain further contributes to the compound's versatility, allowing for modifications that can fine-tune its pharmacokinetic profile.

One of the most compelling aspects of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylbenzoic acid is its potential as a scaffold for further derivatization. Researchers have been exploring various chemical transformations to modify this compound, aiming to develop analogs with improved therapeutic properties. For instance, replacing the fluoren-9-yl methoxycarbonyl group with other electron-withdrawing or donating substituents can alter the compound's interaction with biological targets. Similarly, adjustments to the methylbutanamido moiety can influence its solubility and metabolic clearance.

The intersection of organic chemistry and computational modeling has played a pivotal role in understanding the behavior of this compound. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict how 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylbenzoic acid interacts with biological macromolecules. These studies have provided valuable insights into its binding affinity, orientation within active sites, and potential conformational changes upon binding. Such information is crucial for designing experiments and optimizing synthetic routes to enhance its pharmacological efficacy.

Recent experimental investigations have begun to unravel the biological significance of this compound. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The fluoren-9-yl methoxycarbonyl group has been observed to stabilize the active conformation of these enzymes, thereby reducing their activity. Additionally, the methyl substituent at the 4-position of the benzoic acid ring appears to modulate interactions with adjacent residues in the enzyme's active site, further enhancing inhibitory potency.

The potential therapeutic applications of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylbenzoic acid extend beyond enzyme inhibition. Preliminary data indicate that it may also interact with receptors or ion channels involved in pain perception and neuroprotection. The complex interplay between its structural features and biological targets makes it a versatile tool for exploring new therapeutic strategies. For instance, modifications to the fluoren-9-yl methoxycarbonyl group could enhance its ability to cross the blood-brain barrier, opening up possibilities for treating neurological disorders.

The synthesis of this compound presents unique challenges due to its intricate structure. Multi-step organic reactions are typically required to construct each functional group accurately. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to ensure high yields and purity. The synthesis process also requires careful optimization to minimize side reactions and byproduct formation.

In conclusion,3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylbenzoic acid (CAS No. 2171793-62-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups makes it a valuable scaffold for further exploration in drug discovery programs. As research continues to uncover new biological targets and synthetic methodologies,this compound holds promise for addressing unmet medical needs across multiple therapeutic areas.